Cas no 1009675-11-9 (1-{4-[(difluoromethyl)sulfanyl]phenyl}-3-[(4-ethoxyphenyl)amino]pyrrolidine-2,5-dione)

• Product Name: 1-{4-[(difluoromethyl)sulfanyl]phenyl}-3-[(4-ethoxyphenyl)amino]pyrrolidine-2,5-dione
• CAS No: 1009675-11-9
• MF: C₁₉H₁₈F₂N₂O₃S
• MW: 392.419630527496
• CID: 5444500
• Update Time: 2025-06-08

1-{4-[(difluoromethyl)sulfanyl]phenyl}-3-[(4-ethoxyphenyl)amino]pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-[4-(difluoromethylsulfanyl)phenyl]-3-(4-ethoxyanilino)pyrrolidine-2,5-dione
• 2,5-Pyrrolidinedione, 1-[4-[(difluoromethyl)thio]phenyl]-3-[(4-ethoxyphenyl)amino]-
• 1-{4-[(difluoromethyl)sulfanyl]phenyl}-3-[(4-ethoxyphenyl)amino]pyrrolidine-2,5-dione

• Inchi： 1S/C19H18F2N2O3S/c1-2-26-14-7-3-12(4-8-14)22-16-11-17(24)23(18(16)25)13-5-9-15(10-6-13)27-19(20)21/h3-10,16,19,22H,2,11H2,1H3
• InChI Key： JUKWRUZYCUUKEJ-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(SC(F)F)C=C2)C(=O)CC(NC2=CC=C(OCC)C=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-{4-[(difluoromethyl)sulfanyl]phenyl}-3-[(4-ethoxyphenyl)amino]pyrrolidine-2,5-dione

Comprehensive Overview of 1-{4-[(difluoromethyl)sulfanyl]phenyl}-3-[(4-ethoxyphenyl)amino]pyrrolidine-2,5-dione (CAS No. 1009675-11-9)

The compound 1-{4-[(difluoromethyl)sulfanyl]phenyl}-3-[(4-ethoxyphenyl)amino]pyrrolidine-2,5-dione (CAS No. 1009675-11-9) is a highly specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolidine-2,5-dione core substituted with difluoromethylsulfanyl and ethoxyphenylamino groups, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries and trending topics in the field.

One of the most searched questions in the realm of organic chemistry is: "What are the applications of pyrrolidine-2,5-dione derivatives?" The pyrrolidine-2,5-dione moiety, also known as succinimide, is a versatile scaffold in medicinal chemistry. It is frequently employed in the design of enzyme inhibitors, antimicrobial agents, and anti-inflammatory compounds. The presence of the difluoromethylsulfanyl group in this molecule enhances its metabolic stability and bioavailability, making it a promising candidate for drug development. Researchers are particularly intrigued by its potential to modulate protein-protein interactions, a hot topic in targeted therapy development.

Another trending topic in chemical research is the role of fluorinated compounds in modern therapeutics. The difluoromethyl group in 1-{4-[(difluoromethyl)sulfanyl]phenyl}-3-[(4-ethoxyphenyl)amino]pyrrolidine-2,5-dione contributes to its lipophilicity and electronic properties, which are critical for membrane permeability and binding affinity. Fluorine incorporation is a widely adopted strategy in drug design, as evidenced by the increasing number of FDA-approved fluorinated drugs. This compound's difluoromethylsulfanyl substituent aligns with the growing demand for fluorinated building blocks in the pharmaceutical industry.

The ethoxyphenylamino moiety in this compound also warrants attention. Aromatic amines are known for their diverse biological activities, and the ethoxy group can influence the compound's solubility and pharmacokinetic profile. Recent studies highlight the importance of aryl amino derivatives in the development of kinase inhibitors and GPCR modulators, which are central to treating cancers and neurological disorders. This has led to a surge in searches for "aryl amino pyrrolidine-2,5-dione derivatives" and their therapeutic potential.

From a synthetic chemistry perspective, the construction of 1-{4-[(difluoromethyl)sulfanyl]phenyl}-3-[(4-ethoxyphenyl)amino]pyrrolidine-2,5-dione involves multi-step organic transformations, including nucleophilic substitutions and cyclization reactions. Researchers often search for "efficient synthesis routes for difluoromethylsulfanyl compounds" to optimize yields and reduce environmental impact. Green chemistry principles, such as using catalytic methods and renewable solvents, are increasingly applied to such syntheses, reflecting the industry's shift toward sustainability.

In agrochemical applications, compounds with difluoromethylsulfanyl and pyrrolidine-2,5-dione functionalities are explored for their herbicidal and fungicidal properties. The agricultural sector is keen on developing eco-friendly pesticides with minimal resistance development, and this compound's structural features align with those goals. Searches for "novel agrochemical scaffolds 2023" often highlight such innovative chemistries.

In conclusion, 1-{4-[(difluoromethyl)sulfanyl]phenyl}-3-[(4-ethoxyphenyl)amino]pyrrolidine-2,5-dione (CAS No. 1009675-11-9) represents a compelling case study in the intersection of medicinal and agrochemical research. Its unique combination of difluoromethylsulfanyl, pyrrolidine-2,5-dione, and ethoxyphenylamino groups offers multifaceted applications, addressing current demands in drug discovery and sustainable agriculture. As scientific inquiries into "fluorinated bioactive compounds" and "succinimide derivatives" continue to rise, this compound remains a valuable subject for further investigation.